Cas no 58315-18-7 (Isoxazolo[4,5-c]pyridine, 6-chloro-3-methyl-)

• Product Name: Isoxazolo[4,5-c]pyridine, 6-chloro-3-methyl-
• CAS No: 58315-18-7
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 4049347
• PubChem ID: 5325774
• Update Time: 2025-06-13

Isoxazolo[4,5-c]pyridine, 6-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[4,5-c]pyridine, 6-chloro-3-methyl-
• 58315-18-7
• 6-chloro-3-methyl-[1,2]oxazolo[4,5-c]pyridine
• InChI=1/C7H5ClN2O/c1-4-5-3-9-7(8)2-6(5)11-10-4/h2-3H,1H
• EN300-6230013
• 6-Chloro-3-methyl-(1,2)oxazolo(4,5-c)pyridine
• 980-944-6

• Inchi： 1S/C7H5ClN2O/c1-4-5-3-9-7(8)2-6(5)11-10-4/h2-3H,1H3
• InChI Key： GCSRGLDJYXQOSI-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC2ON=C(C)C1=2

Computed Properties

• Exact Mass: 168.0090405Da
• Monoisotopic Mass: 168.0090405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines

Additional information on Isoxazolo[4,5-c]pyridine, 6-chloro-3-methyl-

Comprehensive Overview of Isoxazolo[4,5-c]pyridine, 6-chloro-3-methyl- (CAS No. 58315-18-7)

The compound Isoxazolo[4,5-c]pyridine, 6-chloro-3-methyl- (CAS No. 58315-18-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining an isoxazole ring fused with a pyridine backbone, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of a chloro substituent at the 6-position and a methyl group at the 3-position further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like Isoxazolo[4,5-c]pyridine derivatives has surged due to their role in developing novel therapeutics. A trending topic in this domain is the exploration of small-molecule inhibitors targeting specific enzymes or receptors. For instance, 6-chloro-3-methyl- variants are being studied for their potential in central nervous system (CNS) disorders, a hot area in neuroscience research. Users frequently search for terms such as "isoxazole derivatives in medicine" or "pyridine-based drug candidates," reflecting the growing curiosity about this compound's applications.

From a synthetic chemistry perspective, CAS No. 58315-18-7 serves as a key building block for constructing more complex molecules. Its chloro group allows for nucleophilic substitution reactions, while the methyl group can undergo oxidation or functionalization. These properties align with the broader trend of green chemistry, where researchers aim to minimize waste and improve atom economy. Searches like "sustainable synthesis of heterocycles" or "eco-friendly pharmaceutical intermediates" highlight the industry's shift toward environmentally conscious practices.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its utility in drug formulation. Recent studies have explored its bioavailability and metabolic stability, addressing common queries like "how to improve drug-like properties of isoxazole compounds." These investigations are pivotal for optimizing lead compounds in preclinical development, a subject of high interest in medicinal chemistry forums and publications.

Beyond pharmaceuticals, Isoxazolo[4,5-c]pyridine, 6-chloro-3-methyl- has potential applications in agrochemicals. Its structural motifs are found in pesticides and herbicides, prompting searches such as "isoxazole-based crop protection agents." The compound's ability to interfere with pest-specific enzymes makes it a candidate for developing next-generation sustainable agrochemicals, a topic gaining traction amid global food security concerns.

Analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize this compound. Queries like "how to identify isoxazole derivatives" or "spectral data for CAS 58315-18-7" are common among chemists seeking to validate its purity and structure. These methods are essential for ensuring reproducibility in research, a cornerstone of modern scientific rigor.

In summary, Isoxazolo[4,5-c]pyridine, 6-chloro-3-methyl- (CAS No. 58315-18-7) is a multifaceted compound with broad relevance in drug discovery, agrochemical innovation, and methodological chemistry. Its alignment with trending topics like CNS therapeutics, green synthesis, and sustainable agriculture ensures its continued prominence in scientific discourse. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.